Cas no 899951-03-2 (N-(3,4-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide)

• Product Name: N-(3,4-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide
• CAS No: 899951-03-2
• MF: C₁₉H₁₈F₂N₂O₂
• MW: 344.355231761932
• CID: 5489817
• Update Time: 2025-11-01

N-(3,4-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide
• 1-Piperidinecarboxamide, N-(3,4-difluorobenzoyl)-N-phenyl-

• Inchi： 1S/C19H18F2N2O2/c20-16-10-9-14(13-17(16)21)18(24)23(15-7-3-1-4-8-15)19(25)22-11-5-2-6-12-22/h1,3-4,7-10,13H,2,5-6,11-12H2
• InChI Key： QMOZOIVWZFEPLA-UHFFFAOYSA-N
• SMILES： N1(C(N(C(=O)C2=CC=C(F)C(F)=C2)C2=CC=CC=C2)=O)CCCCC1

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 466.6±55.0 °C(Predicted)
• pka: -1.63±0.20(Predicted)

Additional information on N-(3,4-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide

Comprehensive Overview of N-(3,4-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide (CAS No. 899951-03-2)

N-(3,4-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide, with the CAS number 899951-03-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely explored for their potential applications in drug discovery and development. The unique structural features of this molecule, including the difluorobenzoyl and phenylpiperidine moieties, make it a promising candidate for various therapeutic targets.

In recent years, the demand for fluorinated compounds like N-(3,4-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the introduction of fluorine atoms can improve the pharmacokinetic properties of drug candidates. This compound's carboxamide group further adds to its versatility, enabling interactions with biological targets such as enzymes and receptors. Such properties align with the growing trend of precision medicine and targeted therapy, which dominate current pharmaceutical discussions.

The synthesis of CAS 899951-03-2 involves multi-step organic reactions, often starting with the coupling of 3,4-difluorobenzoic acid with phenylpiperidine derivatives. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising interest in green chemistry, efforts are also being made to optimize the synthesis process to reduce waste and improve yield, addressing the global push for sustainable chemical practices.

One of the most frequently searched questions about this compound revolves around its potential biological activities. Preliminary studies suggest that N-(3,4-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide may exhibit anti-inflammatory or neuroprotective effects, though further clinical validation is required. These properties tie into broader health trends, such as the search for novel CNS agents and anti-aging compounds, which are highly relevant in today's health-conscious society.

From an industrial perspective, CAS 899951-03-2 is often discussed in the context of high-value intermediates for drug manufacturing. Its structural complexity allows for customization, making it a valuable building block in medicinal chemistry. Companies specializing in custom synthesis and contract research frequently highlight such compounds to meet the needs of pharmaceutical developers. This aligns with the increasing outsourcing of R&D activities in the life sciences sector.

In summary, N-(3,4-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide (CAS No. 899951-03-2) represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its potential applications in drug development, coupled with the industry's focus on sustainability and innovation, ensure its continued relevance. As scientific advancements progress, this compound may soon find its place in the next generation of therapeutic agents, addressing unmet medical needs and improving patient outcomes.